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Compound of Interest

Compound Name: p-Toluenesulfonic anhydride

Cat. No.: B1293672 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with p-Toluenesulfonic anhydride. The following

procedures for handling, storage, and disposal are designed to ensure a safe laboratory

environment.

Hazard Identification and Classification
p-Toluenesulfonic anhydride is classified as a hazardous chemical that can cause severe

skin burns and serious eye damage.[1][2][3][4][5] It is also corrosive to metals.[5]

Hazard Classification Category

Skin Corrosion/Irritation Category 1B[1]

Serious Eye Damage/Irritation Category 1[1]

Corrosive to Metals Category 1[5]

Physical and Chemical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1293672?utm_src=pdf-interest
https://www.benchchem.com/product/b1293672?utm_src=pdf-body
https://www.benchchem.com/product/b1293672?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://s3.amazonaws.com/beantown/124925.pdf
https://www.fishersci.ie/store/msds?partNumber=10110762&productDescription%3Dp-Toluenesulfonic+anhydride%2C+95%25%2C+5g&countryCode=IE&language=en
https://www.angenechemical.com/sds/4124-41-8.pdf
https://www.angenechemical.com/sds/4124-41-8.pdf
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.angenechemical.com/sds/4124-41-8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C14H14O5S2 [2]

Molecular Weight 326.38 g/mol [2][6]

Appearance
White to off-white crystalline

powder/solid
[2][6][7]

Melting Point 121 - 127 °C [2]

Boiling Point 478.0 ± 48.0 °C (Predicted) [2]

Solubility

Insoluble in water; Soluble in

organic solvents like acetone

and ethyl acetate.

[7]

Operational Plan: Step-by-Step Handling Procedure
Engineering Controls and Preparation

Ventilation: Always handle p-Toluenesulfonic anhydride in a well-ventilated area,

preferably within a chemical fume hood to avoid dust formation and inhalation.[2][8]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[1]

Avoid Incompatibilities: Keep the chemical away from strong oxidizing agents and moisture,

as it is moisture-sensitive.[2][8]

Required Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory to prevent any contact with the substance.
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Protection Type Specific Equipment Standards/Notes

Eye and Face Protection
Chemical safety goggles or a

face shield.[5][8]

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[4][8]

Skin Protection

Acid-resistant gloves (e.g.,

nitrile rubber) and protective

clothing, such as a lab coat or

coveralls, to prevent skin

exposure.[4][8][9]

Gloves should be inspected

before use and disposed of

properly after handling.[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if dust is generated.[1][4]

For small-scale laboratory use,

a particle-filtering half mask

(EN149:2001) is

recommended.[4]

Handling and Use
Avoid creating dust when handling the solid.[2][5]

Do not breathe in dust, fumes, or vapors.[1][5]

Prevent contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling the substance.[1]

Storage
Store in a cool, dry, and well-ventilated place.[2][8]

Keep the container tightly closed to protect it from moisture.[2][8]

Store under an inert gas atmosphere.[2]

The storage area should be locked.[1][2][3]

Emergency and Disposal Plans
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First Aid Measures
Immediate medical attention is required for all exposure routes.[1][4]

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[1]

[2][4] Remove contact lenses if present and

easy to do so.[2][3] Seek immediate medical

attention.[1][4]

Skin Contact

Immediately remove all contaminated clothing

and shoes.[2][3] Wash the affected area with

soap and plenty of water for at least 15 minutes.

[1][8] Seek immediate medical attention.[1][4]

Inhalation

Move the person to fresh air.[1][2] If the person

is not breathing, provide artificial respiration.[1]

[2] Seek immediate medical attention.[1][4]

Ingestion

Do NOT induce vomiting.[1][2][4] Rinse the

mouth with water.[2] If the person is conscious,

have them drink plenty of water.[1] Never give

anything by mouth to an unconscious person.[2]

[5] Call a physician or Poison Control Center

immediately.[1][2][3]

Spill and Leak Procedures
Evacuate: Evacuate non-essential personnel from the spill area.[2]

Ventilate: Ensure adequate ventilation.[2]

Containment: Wearing appropriate PPE, sweep or shovel the spilled solid material.[1][2]

Avoid creating dust.[2]

Collection: Place the spilled material into a suitable, labeled, and closed container for

disposal.[1][2]
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Cleanup: Clean the spill area thoroughly.

Disposal Plan
Dispose of p-Toluenesulfonic anhydride and any contaminated materials as hazardous

waste.[1] All disposal practices must be in accordance with local, regional, national, and

international regulations.[3] Do not allow the product to enter drains.[2]

Workflow for Safe Handling of p-Toluenesulfonic
Anhydride
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Safe Handling Workflow for p-Toluenesulfonic Anhydride

Preparation
- Verify Engineering Controls

- Don PPE

Handling
- Work in Fume Hood

- Avoid Dust Generation

Proceed to Handling

Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area

After Use

Spill Response
- Evacuate & Ventilate

- Contain & Collect

If Spill OccursFor Subsequent Use

Disposal
- Hazardous Waste Container

- Follow Regulations

For Final Disposal Collect for Disposal

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of p-Toluenesulfonic anhydride from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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